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Cat. No.: B7944343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the potent and selective B-

Raf kinase inhibitor, SB-590885. The information is intended to guide researchers in its use for

in vitro and in vivo studies.

Introduction
SB-590885 is a small molecule inhibitor that selectively targets the B-Raf kinase, a key

component of the mitogen-activated protein kinase (MAPK/ERK) signaling pathway.[1][2]

Mutations in the BRAF gene, particularly the V600E mutation, are prevalent in various cancers,

most notably melanoma, leading to constitutive activation of the pathway and uncontrolled cell

proliferation.[2] SB-590885 has been shown to preferentially inhibit the proliferation of tumor

cells harboring this mutation, making it a valuable tool for cancer research and drug

development.[2][3]

Physicochemical Properties and Solubility
SB-590885 is a white to yellow solid with a molecular weight of 453.54 g/mol and a chemical

formula of C₂₇H₂₇N₅O₂.[4] Proper dissolution is critical for experimental success. The solubility
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of SB-590885 in various solvents is summarized below. For aqueous solutions, the use of co-

solvents is necessary. It is important to use freshly opened, anhydrous DMSO for preparing

stock solutions, as hygroscopic DMSO can negatively impact solubility.[4] If precipitation

occurs, gentle warming and sonication can aid in dissolution.[4]

Table 1: Solubility of SB-590885

Solvent/Formulation Solubility Notes

In Vitro

DMSO ≥ 10 mg/mL (22.05 mM)

Ultrasonic and warming to

60°C may be required. Use of

newly opened DMSO is

recommended.[4]

DMSO 10 mM [5]

DMSO 5 mg/mL (11.02 mM) [6]

DMSO 3 mg/mL

DMF 2 mg/mL

Ethanol 0.5 mg/mL

Water Insoluble [6]

In Vivo Formulations

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.51 mM) Clear solution.[4]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.51 mM) Clear solution.[4][7]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.51 mM) Clear solution.[4][7]

Preparation of Stock and Working Solutions
3.1. Preparation of DMSO Stock Solution (10 mM)
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Weigh out 4.54 mg of SB-590885 powder.

Add 1 mL of high-quality, anhydrous DMSO.

Vortex and, if necessary, sonicate in a water bath or warm to 60°C until the solid is

completely dissolved.

Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Stock solutions in DMSO are stable for up to 1 year at -20°C and 2 years at -80°C.[4][6]

3.2. Preparation of In Vivo Formulation (e.g., using PEG300 and Tween-80)

This protocol is for the preparation of a 1 mL working solution at a concentration of 2.5 mg/mL.

Prepare a 25 mg/mL stock solution of SB-590885 in DMSO.

To 400 µL of PEG300, add 100 µL of the 25 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until a clear solution is obtained.

Add 450 µL of saline (0.9% NaCl in sterile water) to bring the final volume to 1 mL.

Mix thoroughly before administration.

Mechanism of Action: B-Raf Inhibition in the
MAPK/ERK Pathway
SB-590885 is a potent inhibitor of B-Raf kinase, with a reported Ki of 0.16 nM.[4][6] It exhibits

approximately 11-fold greater selectivity for B-Raf over c-Raf.[4][6] In cells with the B-Raf

V600E mutation, the kinase is constitutively active, leading to the phosphorylation and

activation of downstream MEK and ERK. Activated ERK then translocates to the nucleus to

regulate transcription factors involved in cell proliferation and survival. By inhibiting B-Raf, SB-
590885 effectively blocks this signaling cascade, leading to decreased ERK phosphorylation

and subsequent inhibition of cell growth.[1][5]
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Figure 1: SB-590885 inhibits the MAPK/ERK signaling pathway.
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Experimental Protocols
The following are detailed protocols for common experiments involving SB-590885.

5.1. In Vitro Cell Proliferation Assay (Using CellTiter-Glo®)

This protocol is for determining the effect of SB-590885 on the proliferation of cancer cell lines.

Start Seed cells in a
96-well plate

Incubate for 24h
(37°C, 5% CO₂)

Treat cells with
SB-590885 (0.1% DMSO)

Incubate for 72h
(37°C, 5% CO₂)

Add CellTiter-Glo®
Reagent

Mix to induce
cell lysis

Incubate at RT
for 10 min

Measure
luminescence End

Click to download full resolution via product page

Figure 2: Workflow for a cell viability assay.

Materials:

Cancer cell line of interest (e.g., A375P melanoma cells)

Complete cell culture medium

96-well white, clear-bottom tissue culture plates

SB-590885 stock solution (10 mM in DMSO)

CellTiter-Glo® Luminescent Cell Viability Assay kit

Multichannel pipette

Plate shaker

Luminometer

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours at

37°C in a 5% CO₂ incubator.
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Prepare serial dilutions of SB-590885 in complete culture medium. The final DMSO

concentration should not exceed 0.1%.[4] Include a vehicle control (0.1% DMSO in medium).

Remove the medium from the cells and add 100 µL of the medium containing the different

concentrations of SB-590885.

Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.[4][8]

Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately

30 minutes.

Add 100 µL of CellTiter-Glo® Reagent to each well.

Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a plate reader.

Calculate the IC₅₀ value by plotting the luminescence signal against the log of the SB-
590885 concentration.

5.2. Western Blot Analysis of ERK Phosphorylation

This protocol is to assess the inhibitory effect of SB-590885 on the phosphorylation of ERK.

Materials:

Cancer cell line of interest

6-well tissue culture plates

SB-590885 stock solution (10 mM in DMSO)

Serum-free medium

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit
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SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Seed cells in 6-well plates and allow them to adhere overnight.

Serum-starve the cells for 12-24 hours to reduce basal ERK phosphorylation.

Treat the cells with various concentrations of SB-590885 (and a vehicle control) for a

predetermined time (e.g., 2 hours).

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Determine the protein concentration of each lysate using a BCA assay.

Denature the protein samples by boiling in Laemmli buffer.

Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.
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Wash the membrane again and detect the signal using a chemiluminescent substrate and an

imaging system.

To normalize for protein loading, strip the membrane and re-probe with an antibody against

total ERK1/2.

5.3. In Vivo Murine Xenograft Model

This protocol outlines the use of SB-590885 in a subcutaneous melanoma xenograft model. All

animal procedures must be approved by the local Institutional Animal Care and Use

Committee.

Materials:

Immunocompromised mice (e.g., female nude mice)

A375P melanoma cells

Matrigel

SB-590885 in vivo formulation

Calipers for tumor measurement

Procedure:

Subcutaneously inject a suspension of 5 x 10⁶ A375P cells in a 1:1 mixture of medium and

Matrigel into the flank of each mouse.[4]

Monitor the mice for tumor growth.

When tumors reach a volume of 150-250 mm³, randomize the mice into treatment and

control groups.[4]

Administer SB-590885 (e.g., 50 mg/kg daily) or the vehicle control via intraperitoneal (i.p.)

injection.[4][6]
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Measure tumor volume with calipers regularly (e.g., twice a week) using the formula: (length

x width²)/2.

Monitor the body weight of the mice as an indicator of toxicity.

At the end of the study, euthanize the mice and excise the tumors for further analysis.

General Synthesis of Triarylimidazole B-Raf
Inhibitors
While a specific, detailed synthesis protocol for SB-590885 is not publicly available, the general

synthesis of structurally related triarylimidazole B-Raf inhibitors has been described in the

literature. These syntheses often involve the construction of the central imidazole ring from

appropriate precursors. One common approach involves the reaction of a diketone with an

aldehyde and ammonia or an ammonium salt. The substituents on the aryl rings can be

introduced before or after the formation of the imidazole core.

Disclaimer: The following is a generalized representation of a synthetic route and has not been

optimized for the synthesis of SB-590885.

Aryl Diketone
Precursor

Triarylimidazole
Core

Aryl Aldehyde
Precursor

Ammonia Source
(e.g., NH₄OAc)

Further Functional
Group Modification

Final Triarylimidazole
Inhibitor

Click to download full resolution via product page

Figure 3: Generalized synthetic scheme for triarylimidazole compounds.
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SB-590885 powder is stable for up to 3 years when stored at -20°C and for 2 years at 4°C.[4]

Stock solutions in DMSO should be aliquoted and stored at -80°C for up to 2 years or at -20°C

for up to 1 year to prevent degradation from repeated freeze-thaw cycles.[4][6]

Safety Precautions
SB-590885 is a potent bioactive compound and should be handled with appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses. Work should be

conducted in a well-ventilated area or a chemical fume hood. For research use only. Not for

human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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